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Compound of Interest

Compound Name: Ehmt2-IN-2

Cat. No.: B2634893 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with the histone methyltransferase inhibitor, Ehmt2-IN-2.

Introduction: Ehmt2 (Euchromatic histone-lysine N-methyltransferase 2), also known as G9a, is

a crucial enzyme that catalyzes the mono- and dimethylation of histone H3 at lysine 9

(H3K9me1 and H3K9me2).[1] This epigenetic modification is primarily associated with

transcriptional repression and the formation of heterochromatin.[1] Given its role in gene

silencing, dysregulation of Ehmt2 has been implicated in various diseases, including cancer,

making it a significant target for therapeutic intervention.[1] Ehmt2-IN-2 is a potent small

molecule inhibitor of Ehmt2, with IC50 values typically below 100 nM, serving as a valuable tool

for studying the biological functions of Ehmt2 and for potential drug development.[2][3]

Accurate preparation of a stable stock solution is the first critical step for reliable and

reproducible experimental results. This document provides a detailed protocol for preparing a

stock solution of Ehmt2-IN-2 using Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
A summary of the key quantitative data for Ehmt2-IN-2 is presented in the table below for quick

reference.
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Parameter Value Source(s)

Molecular Formula C21H22N6O [2][3]

Molecular Weight 374.44 g/mol [2][3]

CAS Number 2230850-47-0 [2][3]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4]

Common Stock Concentrations 1 mM, 5 mM, 10 mM

Storage (Lyophilized)
-20°C, desiccated, for up to 36

months
[3]

Storage (Stock Solution)
-20°C for 1 month; -80°C for 6

months
[4]

Experimental Protocol: Preparation of a 10 mM
Ehmt2-IN-2 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Ehmt2-IN-2 in DMSO.

I. Materials and Equipment

Ehmt2-IN-2 powder (CAS: 2230850-47-0)

Anhydrous/High-Purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile, amber, or foil-wrapped microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

II. Calculation of Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM × 1 mL × (374.44 g/mol / 1000 mg/g)

Mass (mg) = 3.7444 mg

Therefore, 3.74 mg of Ehmt2-IN-2 is required to make 1 mL of a 10 mM stock solution.

III. Step-by-Step Procedure

Preparation: Before opening, allow the vial of Ehmt2-IN-2 powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture.

Weighing: Carefully weigh out 3.74 mg of Ehmt2-IN-2 powder using an analytical balance

and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of high-purity DMSO to the vial containing the powder.

Dissolution: Close the vial tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved.

Aiding Dissolution (if necessary): If the compound does not dissolve completely, you can

sonicate the vial in an ultrasonic bath for 5-10 minutes or gently warm the solution to 37°C.

[4] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile cryovials.[4][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2634893?utm_src=pdf-body
https://www.benchchem.com/product/b2634893?utm_src=pdf-body
https://www.benchchem.com/product/b2634893?utm_src=pdf-body
https://www.glpbio.com/sp/ehmt2-in-2.html
https://www.glpbio.com/sp/ehmt2-in-2.html
https://www.medchemexpress.com/ehmt2-in-2.html?locale=es-ES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2634893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the aliquots protected from light at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[4][5]

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the Ehmt2-IN-2 stock solution.
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Ehmt2-IN-2 Powder
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Step 4: Aliquot into
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Caption: Workflow for preparing Ehmt2-IN-2 stock solution in DMSO.
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Application Notes and Best Practices
Safety Precautions: Always handle Ehmt2-IN-2 and DMSO in a well-ventilated area or a

chemical fume hood. Wear appropriate PPE, as DMSO is readily absorbed through the skin

and can carry dissolved compounds with it.

Solvent Quality: The use of anhydrous, high-purity DMSO is critical. DMSO is hygroscopic

(absorbs moisture from the air), and the presence of water can significantly decrease the

solubility of many organic compounds.[6] Using a fresh, unopened bottle or a properly stored

anhydrous grade is recommended.

Working Dilutions: For cell-based assays, the final concentration of DMSO in the cell culture

medium should be kept to a minimum, typically below 0.5%, as higher concentrations can be

cytotoxic.[7] Prepare intermediate dilutions in cell culture medium or a suitable buffer as

needed for your experiment.

Stability and Handling: Ehmt2-IN-2 is light-sensitive. Protect the solid compound and its

solutions from light by using amber vials or by wrapping vials in aluminum foil. Always ensure

the cap is tightly sealed to prevent solvent evaporation and moisture absorption.

Confirmation of Concentration: For applications requiring high precision, the concentration of

the final stock solution can be confirmed using techniques such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectroscopy, if a reference standard is available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Ehmt2-
IN-2 Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2634893#how-to-prepare-ehmt2-in-2-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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